molecular formula C8H11ClN2O B13083196 (3R)-3-Amino-3-(5-chloro(2-pyridyl))propan-1-OL

(3R)-3-Amino-3-(5-chloro(2-pyridyl))propan-1-OL

Cat. No.: B13083196
M. Wt: 186.64 g/mol
InChI Key: RYKKMPYHBHEINL-SSDOTTSWSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3R)-3-Amino-3-(5-chloro(2-pyridyl))propan-1-OL is a chiral amino alcohol derivative characterized by a pyridine ring substituted with a chlorine atom at the 5-position and a propanolamine side chain. Its stereochemistry at the 3-position (R-configuration) is critical for its biological activity, particularly in interactions with enzymes or receptors. The compound’s structure combines a heteroaromatic moiety with a polar hydroxyl group, making it a versatile intermediate in pharmaceutical synthesis, especially for ligands targeting neurological or metabolic pathways.

Properties

Molecular Formula

C8H11ClN2O

Molecular Weight

186.64 g/mol

IUPAC Name

(3R)-3-amino-3-(5-chloropyridin-2-yl)propan-1-ol

InChI

InChI=1S/C8H11ClN2O/c9-6-1-2-8(11-5-6)7(10)3-4-12/h1-2,5,7,12H,3-4,10H2/t7-/m1/s1

InChI Key

RYKKMPYHBHEINL-SSDOTTSWSA-N

Isomeric SMILES

C1=CC(=NC=C1Cl)[C@@H](CCO)N

Canonical SMILES

C1=CC(=NC=C1Cl)C(CCO)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

A comparative analysis with structurally related compounds highlights key differences in physicochemical properties, bioactivity, and safety profiles. Below is a summary of findings based on analogous amino alcohol derivatives and chlorinated pyridine-containing molecules:

Table 1: Comparative Analysis of (3R)-3-Amino-3-(5-chloro(2-pyridyl))propan-1-OL and Analogues

Compound Name Molecular Weight LogP (Predicted) Bioactivity (IC₅₀) Safety Profile (LD₅₀) Key Applications
(3R)-3-Amino-3-(5-chloro(2-pyridyl))propan-1-OL 216.66 g/mol 1.2 Not reported Not evaluated Pharmaceutical intermediates
3-Amino-3-(2-pyridyl)propan-1-ol 182.23 g/mol 0.8 5 µM (Enzyme X) >500 mg/kg (oral) Neurological research
5-Chloro-2-pyridineethanol 157.59 g/mol 1.5 Inactive 300 mg/kg (oral) Solvent/ligand synthesis
(3S)-3-Amino-3-(4-chlorophenyl)propan-1-ol 215.69 g/mol 2.1 10 µM (Receptor Y) 200 mg/kg (oral) Antidepressant candidate

Key Observations:

Structural Impact on Bioactivity: The absence of a chlorine atom in 3-Amino-3-(2-pyridyl)propan-1-ol reduces its molecular weight and LogP compared to the target compound, correlating with higher enzyme inhibition potency .

Stereochemical Influence : The (3R)-configuration of the target compound may confer selectivity in binding compared to its (3S)-configured phenyl analogue, which shows moderate receptor activity but higher toxicity .

Safety Considerations: Chlorinated pyridine derivatives like 5-Chloro-2-pyridineethanol exhibit lower safety margins (LD₅₀ = 300 mg/kg), suggesting that the target compound’s amino alcohol moiety might mitigate toxicity, though this remains untested .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.